Cas no 890315-73-8 (tert-butyl 2-amino-4-bromobenzoate)

• Product Name: tert-butyl 2-amino-4-bromobenzoate
• CAS No: 890315-73-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 1937466
• PubChem ID: 58508534
• Update Time: 2025-04-21

tert-butyl 2-amino-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-bromo-, 1,1-dimethylethyl ester
• tert-butyl 2-amino-4-bromobenzoate
• SCHEMBL1315426
• AYIGCFIMJCFNOR-UHFFFAOYSA-N
• BS-33029
• DTXSID301269614
• MFCD12805971
• 890315-73-8
• EN300-1603142
• 1,1-Dimethylethyl 2-amino-4-bromobenzoate
• tert-butyl2-amino-4-bromobenzoate

• Inchi： 1S/C11H14BrNO2/c1-11(2,3)15-10(14)8-5-4-7(12)6-9(8)13/h4-6H,13H2,1-3H3
• InChI Key： AYIGCFIMJCFNOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.02079Da
• Monoisotopic Mass: 271.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų